Recent applications of organic cages in sensing and separation processes in solution

Chemical Communications Pub Date: 2023-10-25 DOI: 10.1039/D3CC04522F

Abstract

Organic cages are three-dimensional polycyclic compounds of great interest in the scientific community due to their unique features, which generally include simple synthesis based on the dynamic covalent chemistry strategies, structural tunability and high selectivity. In this feature article, we present the advances over the last ten years in the application of organic cages as chemosensors or components in chemosensing devices for the determination of analytes (pollutants, analytes of biological interest) in complex aqueous media including wine, fruit juice, urine. Details on the recent applications of organic cages as selective (back-)extractants or masking agents for potential applications in relevant separation processes, such as the plutonium and uranium recovery by extraction, are also provided. Over the last ten years, organic cages with permanent porosity in the liquid and solid states have been highly appreciated as porous materials able to discriminate molecules of different sizes. These features, combined with good solvent processability and film-forming tendency, have proved useful in the fabrication of membranes for gas separation, solvent nanofiltration and water remediation processes. An overview of the recent applications of organic cages in membrane separation technologies is given.

Graphical abstract: Recent applications of organic cages in sensing and separation processes in solution
Recent applications of organic cages in sensing and separation processes in solution
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